(2S,3S)-2-[[2-(2-hydroxyphenoxy)acetyl]amino]-3-methylpentanoic acid

• IUPAC Name: (2S,3S)-2-[[2-(2-hydroxyphenoxy)acetyl]amino]-3-methylpentanoic acid
• InChI: InChI=1S/C14H19NO5/c1-3-9(2)13(14(18)19)15-12(17)8-20-11-7-5-4-6-10(11)16/h4-7,9,13,16H,3,8H2,1-2H3,(H,15,17)(H,18,19)/t9-,13-/m0/s1
• InChI Key: UDLNLIAHRAOBMQ-ZANVPECISA-N
• Canonical SMILES: CCC(C)C(C(=O)O)NC(=O)COC1=CC=CC=C1O
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)O)NC(=O)COC1=CC=CC=C1O
• Molecular Formula: C14H19NO5
• Molecular Weight: 281.30 g/mol

Description

(2S,3S)-2-[[2-(2-hydroxyphenoxy)acetyl]amino]-3-methylpentanoic acid, also known as AHPPA, is a synthetic compound that has gained attention in the scientific research community due to its potential applications in drug development.

Scientific Research Applications

(2S,3S)-2-[[2-(2-hydroxyphenoxy)acetyl]amino]-3-methylpentanoic acid has been found to have potential applications in drug development due to its ability to inhibit the activity of the protein tyrosine phosphatase 1B (PTP1B). PTP1B is an enzyme that plays a role in regulating insulin signaling, and its inhibition has been shown to improve insulin sensitivity and glucose uptake. This makes (2S,3S)-2-[[2-(2-hydroxyphenoxy)acetyl]amino]-3-methylpentanoic acid a potential therapeutic agent for the treatment of type 2 diabetes and other metabolic disorders.

Mechanism of Action

(2S,3S)-2-[[2-(2-hydroxyphenoxy)acetyl]amino]-3-methylpentanoic acid inhibits the activity of PTP1B by binding to the active site of the enzyme and preventing it from dephosphorylating its substrates. This results in an increase in insulin signaling and glucose uptake, leading to improved glucose homeostasis.
Biochemical and Physiological Effects:
Studies have shown that (2S,3S)-2-[[2-(2-hydroxyphenoxy)acetyl]amino]-3-methylpentanoic acid can improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes. It has also been found to reduce body weight and adiposity in obese mice. These effects are thought to be due to the inhibition of PTP1B and the subsequent improvement in insulin signaling.

Advantages and Limitations for Lab Experiments

(2S,3S)-2-[[2-(2-hydroxyphenoxy)acetyl]amino]-3-methylpentanoic acid has the advantage of being a synthetic compound that can be easily synthesized in the lab. However, its use in lab experiments is limited by its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several potential future directions for research on (2S,3S)-2-[[2-(2-hydroxyphenoxy)acetyl]amino]-3-methylpentanoic acid. These include:
1. Further studies to determine the safety and efficacy of (2S,3S)-2-[[2-(2-hydroxyphenoxy)acetyl]amino]-3-methylpentanoic acid in humans.
2. Investigation of the potential use of (2S,3S)-2-[[2-(2-hydroxyphenoxy)acetyl]amino]-3-methylpentanoic acid in the treatment of other metabolic disorders, such as obesity and non-alcoholic fatty liver disease.
3. Development of analogs of (2S,3S)-2-[[2-(2-hydroxyphenoxy)acetyl]amino]-3-methylpentanoic acid with improved potency and selectivity for PTP1B.
4. Investigation of the potential use of (2S,3S)-2-[[2-(2-hydroxyphenoxy)acetyl]amino]-3-methylpentanoic acid in combination with other drugs for the treatment of type 2 diabetes.
5. Studies to determine the mechanism of action of (2S,3S)-2-[[2-(2-hydroxyphenoxy)acetyl]amino]-3-methylpentanoic acid on other signaling pathways.
In conclusion, (2S,3S)-2-[[2-(2-hydroxyphenoxy)acetyl]amino]-3-methylpentanoic acid is a synthetic compound that has potential applications in drug development for the treatment of type 2 diabetes and other metabolic disorders. Its inhibition of PTP1B has been shown to improve insulin signaling and glucose uptake, leading to improved glucose homeostasis. While there are limitations to its use in lab experiments, further research on (2S,3S)-2-[[2-(2-hydroxyphenoxy)acetyl]amino]-3-methylpentanoic acid could lead to the development of new therapeutic agents for the treatment of metabolic disorders.

Synthesis Methods

(2S,3S)-2-[[2-(2-hydroxyphenoxy)acetyl]amino]-3-methylpentanoic acid is synthesized through a multi-step process that involves the reaction of 2-hydroxyphenol with acetic anhydride to produce 2-acetoxyphenol. The intermediate is then reacted with 3-methylpentanoyl chloride to produce 2-(3-methylpentanoyloxy)phenyl acetate. The final step involves the reaction of the intermediate with ammonia to produce (2S,3S)-2-[[2-(2-hydroxyphenoxy)acetyl]amino]-3-methylpentanoic acid.